Cas no 160348-38-9 (1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(2-propenylthio)-)

1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(2-propenylthio)- structure
160348-38-9 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(2-propenylthio)-
CAS No:160348-38-9
MF:C14H14N2OS
MW:258.338761806488
CID:1339353
PubChem ID:10038140
Update Time:2025-04-20

1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(2-propenylthio)-
    • 3-methyl-1-phenyl-5-prop-2-enylsulfanylpyrazole-4-carbaldehyde
    • DTXSID10434599
    • 5-allylsulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde
    • 160348-38-9
    • Inchi: 1S/C14H14N2OS/c1-3-9-18-14-13(10-17)11(2)15-16(14)12-7-5-4-6-8-12/h3-8,10H,1,9H2,2H3
    • InChI Key: QNUNKJJRZYMIOI-UHFFFAOYSA-N
    • SMILES: S(CC=C)C1=C(C=O)C(C)=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 258.08282
  • Monoisotopic Mass: 258.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • PSA: 34.89
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